Cas no 1807044-38-7 (1-bromo-3-fluoro-4-methoxy-2-nitrobenzene)

• Product Name: 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene
• CAS No: 1807044-38-7
• MF: C₇H₅BrFNO₃
• MW: 250.021904706955
• CID: 4618099
• Update Time: 2025-10-17

1-bromo-3-fluoro-4-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene

• Inchi： 1S/C7H5BrFNO3/c1-13-5-3-2-4(8)7(6(5)9)10(11)12/h2-3H,1H3
• InChI Key： LXZVWEKKQZHWOI-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC)C(F)=C1[N+]([O-])=O

Additional information on 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene

Research Brief on 1-Bromo-3-fluoro-4-methoxy-2-nitrobenzene (CAS: 1807044-38-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene (CAS: 1807044-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene as a key intermediate in the synthesis of complex heterocyclic compounds, which are often employed in the development of novel therapeutics. Its unique electronic properties, conferred by the presence of bromo, fluoro, methoxy, and nitro substituents, make it a valuable building block for cross-coupling reactions and nucleophilic aromatic substitutions. Researchers have successfully utilized this compound in the construction of pharmacophores for targeting various diseases, including cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives synthesized from 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene in inhibiting specific kinase pathways implicated in tumor growth. The study employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, yielding promising preclinical results. These findings underscore the potential of this compound as a scaffold for developing next-generation kinase inhibitors.

Another notable application of 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene is its use in the synthesis of fluorescent probes for bioimaging. A recent publication in ACS Chemical Biology detailed the development of a nitrobenzene-based probe derived from this compound, which exhibits high sensitivity and specificity for detecting reactive oxygen species (ROS) in live cells. This innovation opens new avenues for studying oxidative stress-related diseases and evaluating the efficacy of antioxidant therapies.

Despite its promising applications, challenges remain in the large-scale production and purification of 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Recent advances in flow chemistry and catalytic systems have shown potential for addressing these limitations, as reported in a 2024 study in Organic Process Research & Development.

In conclusion, 1-bromo-3-fluoro-4-methoxy-2-nitrobenzene (CAS: 1807044-38-7) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to diagnostic imaging. Continued exploration of its reactivity and biological interactions is expected to yield further breakthroughs in the coming years. Researchers are encouraged to leverage emerging technologies to overcome existing synthetic challenges and unlock the full potential of this compound.